Cas no 109852-09-7 (1-Butanone,1-(4-fluorophenyl)-4-[4-hydroxy-4-[4-(iodo-122I)phenyl]-1-piperidinyl]- (9CI))

• Product Name: 1-Butanone,1-(4-fluorophenyl)-4-[4-hydroxy-4-[4-(iodo-122I)phenyl]-1-piperidinyl]- (9CI)
• CAS No: 109852-09-7
• MF: C₂₁H₂₃FINO₂
• MW: 462.318822145462
• CID: 168555
• PubChem ID: 194833
• Update Time: 2025-04-19

1-Butanone,1-(4-fluorophenyl)-4-[4-hydroxy-4-[4-(iodo-122I)phenyl]-1-piperidinyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,1-(4-fluorophenyl)-4-[4-hydroxy-4-[4-(iodo-122I)phenyl]-1-piperidinyl]- (9CI)
• iodoperidol
• 1-(4-fluorophenyl)-4-{4-hydroxy-4-[4-(~122~I)iodophenyl]piperidin-1-yl}butan-1-one
• 109852-09-7
• 1-(4-fluorophenyl)-4-[4-hydroxy-4-(4-(122I)iodanylphenyl)piperidin-1-yl]butan-1-one
• DTXSID30911377

• Inchi： 1S/C21H23FINO2/c22-18-7-3-16(4-8-18)20(25)2-1-13-24-14-11-21(26,12-15-24)17-5-9-19(23)10-6-17/h3-10,26H,1-2,11-15H2/i23-5
• InChI Key： JPEHWRTVXAFUAU-GBNGAQPWSA-N
• SMILES： [122I]C1C=CC(=CC=1)C1(CCN(CCCC(C2C=CC(=CC=2)F)=O)CC1)O

Computed Properties

• Exact Mass: 467.07539
• Monoisotopic Mass: 462.079
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.491
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.612
• PSA: 40.54